Cas no 13421-85-7 (1-Propanol, 2-methyl-,zirconium(4+) salt (9CI))

• Product Name: 1-Propanol, 2-methyl-,zirconium(4+) salt (9CI)
• CAS No: 13421-85-7
• MF: C₁₆H₃₆O₄Zr
• MW: 383.678645133972
• CID: 210888
• PubChem ID: 13908648
• Update Time: 2025-04-19

1-Propanol, 2-methyl-,zirconium(4+) salt (9CI) Chemical and Physical Properties

Names and Identifiers

• 1-Propanol, 2-methyl-,zirconium(4+) salt (9CI)
• 2-methylpropan-1-olate,zirconium(4+)
• zirconium(4+) 2-methylpropanolate
• 1-Propanol, 2-methyl-, zirconium(4++) salt
• zirconium(4+) tetrakis(2-methylpropan-1-olate)
• Tetraisobutoxyzirconium(IV)
• Zirconium(IV)tetrakis(2-methylpropoxide)
• EINECS 236-532-7
• 13421-85-7
• DTXSID70928520
• Zirconium(4+)2-methylpropanolate
• NS00087251
• 2-methylpropan-1-olate;zirconium(4+)

• Inchi： 1S/4C4H9O.Zr/c4*1-4(2)3-5;/h4*4H,3H2,1-2H3;/q4*-1;+4
• InChI Key： YMJMHACKPJBWMC-UHFFFAOYSA-N
• SMILES： [Zr+4].[O-]CC(C)C.[O-]CC(C)C.[O-]CC(C)C.[O-]CC(C)C

Computed Properties

• Exact Mass: 162.970044
• Monoisotopic Mass: 162.970044
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 17.6
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.1